N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-(trifluoromethoxy)benzenesulfonamide

• IUPAC Name: N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]-4-(trifluoromethoxy)benzenesulfonamide
• InChI: InChI=1S/C15H14F3N5O3S/c16-15(17,18)26-12-3-5-13(6-4-12)27(24,25)22-7-1-2-11-8-19-14-20-10-21-23(14)9-11/h3-6,8-10,22H,1-2,7H2
• InChI Key: XBBGHGKBLDIRNO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC(F)(F)F)S(=O)(=O)NCCCC2=CN3C(=NC=N3)N=C2
• Molecular Formula: C15H14F3N5O3S
• Molecular Weight: 401.4 g/mol

Description

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-(trifluoromethoxy)benzenesulfonamide is a useful research compound. Its molecular formula is C15H14F3N5O3S and its molecular weight is 401.36. The purity is usually 95%.
BenchChem offers high-quality N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-(trifluoromethoxy)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-(trifluoromethoxy)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

Research has shown that derivatives of [1,2,4]triazolo[1,5-a]pyrimidine possess significant antitumor activities. For instance, specific compounds have demonstrated potent growth inhibitory activity against cancer cell lines, such as PC-3 prostate cancer and A-549 lung cancer cells. These compounds have been found to cause cell cycle arrest and induce apoptosis in cancer cells, potentially through mechanisms involving the enhancement of cell cycle inhibitors and the activation of apoptosis via caspase-3 dependent pathways (Fares et al., 2014).

Antibacterial and Antifungal Activities

Some derivatives have displayed promising results against Gram-positive and Gram-negative bacteria, as well as fungi, indicating their potential as antibacterial and antifungal agents. The structural versatility of these compounds allows for the targeting of various microbial strains, highlighting the potential for the development of new antimicrobial agents (Hassan et al., 2009).

Enzyme Inhibition

The inhibition of human carbonic anhydrase isoforms has been another significant area of application for these compounds. Specific derivatives have shown potent inhibitory effects against tumor-associated carbonic anhydrase isoforms IX and XII, suggesting their utility in cancer therapy. The selective inhibition of these isoforms, compared to other carbonic anhydrases, underscores the potential for targeted cancer treatments (Ghorab et al., 2014).